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Compound of Interest

Compound Name: 5-Bromothiazol-2-amine

Cat. No.: B145681 Get Quote

This guide provides essential safety, handling, and disposal protocols for 5-Bromothiazol-2-
amine, tailored for researchers and professionals in laboratory and drug development settings.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

Hazard Identification and Safety Data
5-Bromothiazol-2-amine and its common salt, 2-Amino-5-bromothiazole monohydrobromide,

are classified as hazardous substances. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The compound is a solid, often appearing as a light yellow to

pale brown crystalline powder.[1]

Key safety information is summarized in the table below.
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Identifier Value Reference

GHS Pictogram GHS07 (Exclamation Mark) [2][3]

Signal Word Warning [1][2][3]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2][3][4]

CAS Number
3034-22-8 (Free base), 61296-

22-8 (Monohydrobromide)
[2][5]

Physical State Solid, Crystalline Powder [1][5]

Melting Point ~165 °C (decomposes) [2][5]

Incompatibilities Strong oxidizing agents. [5]

Storage Conditions

Store in a cool, dry, well-

ventilated place under an inert

atmosphere. Keep container

tightly closed. The material is

noted to be hygroscopic and

air-sensitive.

[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following equipment

must be worn at all times when handling 5-Bromothiazol-2-amine.

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields

conforming to NIOSH (US) or EN 166 (EU) standards.[4][5] A face shield may be required for

operations with a high risk of splashing.

Skin Protection:
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Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves

for integrity before use and use proper removal techniques to avoid skin contact.[1][4]

Dispose of contaminated gloves after use.[4]

Protective Clothing: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[5] For larger quantities or when there is a significant risk of spillage, a chemical-

resistant apron is recommended.

Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if

ventilation is inadequate or if dust is generated.[2][3] For operations that may generate

significant aerosols or vapors, a respirator with an appropriate cartridge is necessary.[6]

Footwear: Wear closed-toe shoes. In areas with a high risk of spills, chemical-resistant boots

or shoe covers should be used.

Operational and Handling Plan
A systematic approach to handling ensures minimal exposure and contamination.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle 5-Bromothiazol-2-amine in a well-ventilated area, preferably

within a chemical fume hood.[1][4]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1]

Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[1][4]

Step 2: Chemical Handling

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][4]

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid breathing in

dust or vapors.[1]
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Spill Management: In case of a spill, do not create dust. Sweep up the spilled solid and

shovel it into a suitable, labeled container for disposal.[1][5]

Step 3: Post-Handling

Decontamination: Clean the work area thoroughly after use.

Storage: Store the chemical in its original, tightly sealed container in a designated, secure

area.[1]

Disposal Plan
5-Bromothiazol-2-amine and its containers are considered hazardous waste and must be

disposed of accordingly.

Waste Classification: This chemical waste is classified as hazardous.[1]

Disposal Method: Dispose of the substance and its container at an approved waste disposal

plant or a special waste collection point.[1] Do not empty into drains.[1]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national hazardous waste regulations.[1][7]

Experimental Protocol Example: Synthesis of 2-
Amino-5-bromothiazole
This section provides a detailed methodology for a common laboratory procedure involving the

handling of a related compound to synthesize 5-Bromothiazol-2-amine, illustrating the

practical application of the safety measures described.

Objective: To synthesize 2-amino-5-bromothiazole from its hydrobromide salt.

Materials:

2-amino-5-bromothiazole hydrobromide (30.0 g, 116.35 mmol)

Triethylamine (TEA) (24.1 mL, 174.53 mmol)
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Tetrahydrofuran (THF) (350 mL)

Procedure:

Preparation: In a chemical fume hood, prepare a suspension of 2-amino-5-bromothiazole

hydrobromide (30.0 g) in tetrahydrofuran (350 mL) in an appropriately sized flask equipped

with a magnetic stirrer.

Reaction: While stirring the suspension, add triethylamine (24.1 mL) to the flask.

Incubation: Stir the resulting mixture at room temperature for 6 hours.

Filtration: After the reaction is complete, remove the resulting precipitate (triethylammonium

bromide) by filtration.

Concentration: Concentrate the filtrate under reduced pressure to obtain the 2-amino-5-

bromothiazole product.[1]

Purification: The resulting product can often be used directly in subsequent reactions without

further purification.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5-Bromothiazol-
2-amine, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Review SDS
Don PPE

(Goggles, Gloves, Lab Coat)
Verify Engineering Controls

(Fume Hood, Eyewash)
Weigh Chemical
in Fume Hood

Proceed to Handling Perform Experiment

Manage Spills Immediately

If spill occurs

Decontaminate Work Area

Store Chemical Properly

Segregate Hazardous Waste Dispose via Approved Vendor

For next use

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Bromothiazol-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 5-
Bromothiazol-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145681#personal-protective-equipment-for-handling-
5-bromothiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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